N-(3,5-dimethoxybenzyl)-1H-indazol-5-amine

• IUPAC Name: N-[(3,5-dimethoxyphenyl)methyl]-1H-indazol-5-amine
• InChI: InChI=1S/C16H17N3O2/c1-20-14-5-11(6-15(8-14)21-2)9-17-13-3-4-16-12(7-13)10-18-19-16/h3-8,10,17H,9H2,1-2H3,(H,18,19)
• InChI Key: RPSZMBJULQEWCA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)CNC2=CC3=C(C=C2)NN=C3)OC
• Molecular Formula: C16H17N3O2
• Molecular Weight: 283.32 g/mol

Description

“N-(3,5-dimethoxybenzyl)-1H-indazol-5-amine” is a compound that contains an indazole group, which is a type of heterocyclic aromatic organic compound. The indazole portion of the molecule consists of a pyrazole ring fused to a benzene ring. This compound also contains a 3,5-dimethoxybenzyl group, which consists of a benzyl group substituted with two methoxy groups at the 3 and 5 positions.

Molecular Structure Analysis

The molecular structure of “this compound” would be characterized by the presence of the indazole ring system, along with the 3,5-dimethoxybenzyl group attached via a nitrogen atom. The exact structure would need to be confirmed using techniques such as NMR spectroscopy or X-ray crystallography.

Chemical Reactions Analysis

The chemical reactivity of “this compound” would be influenced by the presence of the indazole ring and the 3,5-dimethoxybenzyl group. The electron-donating methoxy groups could potentially make the benzyl ring more reactive towards electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” would depend on factors such as its exact molecular structure and the presence of functional groups. For example, the presence of the amine group could potentially allow for hydrogen bonding, influencing properties such as solubility.

Safety and Hazards

Without specific data, it’s difficult to provide detailed safety and hazard information for “N-(3,5-dimethoxybenzyl)-1H-indazol-5-amine”. As with all chemicals, it should be handled with appropriate safety precautions to prevent exposure and potential harm.

Future Directions

The study of indazole derivatives is an active area of research due to their potential biological activities. Future research on “N-(3,5-dimethoxybenzyl)-1H-indazol-5-amine” could involve exploring its potential biological activities and optimizing its synthesis.